Cas no 36640-26-3 (Cyclohexanone, 3-[(4-chlorophenyl)thio]-)
Cyclohexanone, 3-[(4-chlorophenyl)thio]-, is a specialized organic compound featuring a cyclohexanone core substituted with a 4-chlorophenylthio group at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of the thioether linkage enhances its utility in nucleophilic and electrophilic reactions, while the chloro-substituted aromatic ring contributes to its stability and selectivity in cross-coupling processes. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, offering researchers precise control over reaction outcomes. Suitable for controlled environments, it requires handling under standard safety protocols due to its reactive functional groups.
36640-26-3 structure
Product Name:Cyclohexanone, 3-[(4-chlorophenyl)thio]-
CAS No:36640-26-3
MF:C12H13ClOS
MW:240.749021291733
CID:1478302
PubChem ID:11311023
Update Time:2025-06-08
Cyclohexanone, 3-[(4-chlorophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-[(4-chlorophenyl)thio]-
- 3-(4-chlorophenyl)sulfanylcyclohexan-1-one
- CS-0348885
- DTXSID30461983
- 36640-26-3
- EN300-394893
- AKOS014043265
- 3-[(4-CHLOROPHENYL)SULFANYL]CYCLOHEXAN-1-ONE
- 3-((4-Chlorophenyl)thio)cyclohexan-1-one
-
- Inchi: 1S/C12H13ClOS/c13-9-4-6-11(7-5-9)15-12-3-1-2-10(14)8-12/h4-7,12H,1-3,8H2
- InChI Key: IHGXZHQOQHMWLZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC1CC(CCC1)=O
Computed Properties
- Exact Mass: 240.03769
- Monoisotopic Mass: 240.0375639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 3-[(4-chlorophenyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-394893-0.05g |
3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one |
36640-26-3 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-394893-0.1g |
3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one |
36640-26-3 | 0.1g |
$640.0 | 2023-05-24 | ||
| Enamine | EN300-394893-0.25g |
3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one |
36640-26-3 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-394893-0.5g |
3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one |
36640-26-3 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-394893-1.0g |
3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one |
36640-26-3 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-394893-2.5g |
3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one |
36640-26-3 | 2.5g |
$1428.0 | 2023-05-24 | ||
| Enamine | EN300-394893-5.0g |
3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one |
36640-26-3 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-394893-10.0g |
3-[(4-chlorophenyl)sulfanyl]cyclohexan-1-one |
36640-26-3 | 10g |
$3131.0 | 2023-05-24 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1419555-50mg |
3-((4-Chlorophenyl)thio)cyclohexan-1-one |
36640-26-3 | 98% | 50mg |
¥13219.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1419555-100mg |
3-((4-Chlorophenyl)thio)cyclohexan-1-one |
36640-26-3 | 98% | 100mg |
¥14976.00 | 2024-05-16 |
Cyclohexanone, 3-[(4-chlorophenyl)thio]- Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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